Cas no 159589-70-5 (2-(4-Methylpiperazin-1-yl)benzoic Acid)

• Product Name: 2-(4-Methylpiperazin-1-yl)benzoic Acid
• CAS No: 159589-70-5
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD01788118
• CID: 139165
• Update Time: 2025-06-22

2-(4-Methylpiperazin-1-yl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylpiperazin-1-yl)benzoic acid
• 2-(4-Methyl-piperazin-1-yl)-benzoicacid
• Benzoic acid,2-(4-methyl-1-piperazinyl)-
• 2-(2H-BENZOTRIAZOL-2-YL)-4,6-DI-TERT-PENTYLPHENOL
• 2-(4-methyl-1-piperazinyl)benzoic acid
• 2-(4-methylpiperazinyl)benzoic acid
• AKOS BB-8943
• RARECHEM AL BE 0484
• 1-(2-Carboxyphenyl)-4-methylpiperazine
• 2-(4-Methyl-piperazin-1-yl)-benzoic acid
• Benzoic acid, 2-(4-methyl-1-piperazinyl)-
• 2-(4-methylpiperazin-1-yl)benzoicacid
• Oprea1_476978
• WKGFDTBUUBBWJZ-UHFFFAOYSA-N
• SBB095979
• OR1405
• 4-Methyl-piperazin-1-yl-benzoic acid
• 2-(4-Methylpiperazin-1-yl)benzoic Acid

• MDL： MFCD01788118
• Inchi： 1S/C12H16N2O2/c1-13-6-8-14(9-7-13)11-5-3-2-4-10(11)12(15)16/h2-5H,6-9H2,1H3,(H,15,16)
• InChI Key： WKGFDTBUUBBWJZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 220.12100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Topological Polar Surface Area: 43.8

Experimental Properties

• Melting Point: 67 °C
• PSA: 43.78000
• LogP: 1.13950

2-(4-Methylpiperazin-1-yl)benzoic Acid Security Information

• Hazard Statement： Harmful
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-Methylpiperazin-1-yl)benzoic Acid

Recent Advances in the Study of 2-(4-Methylpiperazin-1-yl)benzoic Acid (CAS: 159589-70-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-Methylpiperazin-1-yl)benzoic Acid (CAS: 159589-70-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The insights presented here are based on a comprehensive review of recent peer-reviewed publications, patent filings, and industry reports.

Recent studies have highlighted the role of 2-(4-Methylpiperazin-1-yl)benzoic Acid as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural features, including the benzoic acid moiety and the 4-methylpiperazine substituent, make it a valuable scaffold for designing compounds with enhanced bioavailability and target specificity. Researchers have employed advanced synthetic methodologies, such as microwave-assisted synthesis and flow chemistry, to optimize the production of this compound with high yield and purity.

In terms of biological activity, 2-(4-Methylpiperazin-1-yl)benzoic Acid has demonstrated promising results in preclinical studies. For instance, it has been investigated as a potential modulator of G-protein-coupled receptors (GPCRs), which are critical targets in the treatment of various diseases, including neurological disorders and cancer. Additionally, its derivatives have shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in anti-inflammatory drug development.

One of the most notable advancements is the incorporation of 2-(4-Methylpiperazin-1-yl)benzoic Acid into the design of kinase inhibitors. Kinases play a pivotal role in cell signaling and are often dysregulated in cancers. Recent studies have reported that derivatives of this compound exhibit selective inhibition of certain kinases, such as EGFR and BRAF, which are implicated in tumor growth and progression. These findings underscore the compound's potential as a lead structure for developing targeted cancer therapies.

Furthermore, the pharmacokinetic properties of 2-(4-Methylpiperazin-1-yl)benzoic Acid and its derivatives have been a subject of investigation. Studies have utilized in vitro and in vivo models to assess absorption, distribution, metabolism, and excretion (ADME) profiles. Results indicate that the compound exhibits favorable metabolic stability and low toxicity, making it a viable candidate for further drug development. Computational modeling and molecular docking studies have also provided insights into its binding interactions with target proteins, facilitating the rational design of more potent analogs.

In conclusion, the compound 2-(4-Methylpiperazin-1-yl)benzoic Acid (CAS: 159589-70-5) represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery. Its synthetic accessibility, biological activity, and favorable pharmacokinetic properties position it as a valuable tool for researchers aiming to develop novel therapeutics. Future research should focus on expanding the scope of its applications, optimizing its derivatives for clinical use, and exploring its potential in combination therapies. This brief underscores the importance of continued investment in the study of this compound to unlock its full therapeutic potential.